Cas no 569669-08-5 (4,4,5,5-tetramethyl-2-[(E)-2-phenylprop-1-enyl]-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-tetramethyl-2-[(E)-2-phenylprop-1-enyl]-1,3,2-dioxaborolane
• CAS No: 569669-08-5
• MF: C₁₅H₂₁BO₂
• MW: 244.137044668198
• CID: 2850770
• PubChem ID: 57416207
• Update Time: 2025-06-22

4,4,5,5-tetramethyl-2-[(E)-2-phenylprop-1-enyl]-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-tetramethyl-2-[(E)-2-phenylprop-1-enyl]-1,3,2-dioxaborolane
• (Z)-4,4,5,5-Tetramethyl-2-(2-phenylprop-1-en-1-yl)-1,3,2-dioxaborolane
• AKOS037621878
• 1187525-03-6
• EN300-3263782
• Z2327672333
• 4,4,5,5-Tetramethyl-2-[(1Z)-2-phenylprop-1-en-1-yl]-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-(2-phenylprop-1-en-1-yl)-1,3,2-dioxaborolane
• DTXSID00725887
• 569669-08-5

• Inchi： 1S/C15H21BO2/c1-12(13-9-7-6-8-10-13)11-16-17-14(2,3)15(4,5)18-16/h6-11H,1-5H3/b12-11-
• InChI Key： UWZANNWZLJPRSC-QXMHVHEDSA-N
• SMILES： O1B(/C=C(/C)\C2C=CC=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 244.1634601Da
• Monoisotopic Mass: 244.1634601Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Additional information on 4,4,5,5-tetramethyl-2-[(E)-2-phenylprop-1-enyl]-1,3,2-dioxaborolane

4,4,5,5-tetramethyl-2-[(E)-2-phenylprop-1-enyl]-1,3,2-dioxaborolane: A Versatile Synthetic Intermediate in Modern Pharmaceutical Chemistry

4,4,5,5-tetramethyl-2-[(E)-2-phenylprop-1-enyl]-1,3,2-dioxaborolane, with the chemical identifier CAS 569669-08-5, represents a critical class of boronic acid derivatives that have garnered significant attention in drug discovery and synthetic organic chemistry. This compound is characterized by its unique 1,3,2-dioxaborolane ring structure, which serves as a functionalized platform for enantioselective coupling reactions. Recent advancements in transition metal catalysis have further enhanced the utility of this molecule in biological applications and materials science.

The 4,4,5,5-tetramethyl substituents on the boronic acid core provide steric and electronic control, enabling precise modulation of reactivity and selectivity in cross-coupling reactions. These features make the compound a key player in the synthesis of pharmaceutical compounds, particularly in the development of antibacterial agents and anti-inflammatory drugs. The (E)-2-phenylprop-1-enyl group introduces aromaticity and conjugation, which are essential for drug-target interactions and molecular recognition.

Recent studies have highlighted the role of 1,3,2-dioxaborolane derivatives in green chemistry applications. For instance, a 2023 publication in *Organic & Biomolecular Chemistry* demonstrated the use of this compound as a sustainable coupling reagent in the synthesis of fluorescent dyes. The boronic acid functionality allows for click chemistry reactions with alkynes, enabling rapid and efficient functional group transformations. This has opened new avenues for drug conjugation and bioconjugate synthesis.

One of the most promising applications of 4,4,5,5-tetramethyl-2-[(E)-2-phenylprop-1-enyl]-1,3,2-dioxaborolane lies in its use as a precursor for heterocyclic compounds. A 2022 study in *Chemical Communications* showcased its utility in the synthesis of pyridine-based scaffolds, which are known for their antitumor activity. The boronic acid group facilitates Suzuki-Miyaura coupling, a widely used method in pharmaceutical synthesis for creating carbon-carbon bonds with high stereocontrol.

Another notable development is the integration of this compound into nanoparticle synthesis. A 2023 paper in *Advanced Materials* described its use as a ligand for gold nanoparticles, where the 1,3,2-dioxaborolane ring enhances surface stability and targeted drug delivery. This application has significant implications for cancer therapy, where controlled release of therapeutic agents is critical. The phenylprop-1-enyl substituent further improves biocompatibility and cellular uptake.

The synthetic versatility of this compound is further underscored by its role in multistep organic synthesis. Researchers at the University of Tokyo have recently reported a cascade reaction involving this molecule, which enables the simultaneous formation of multiple heterocycles. This approach significantly reduces the number of synthetic steps required to produce complex drug molecules, aligning with the goals of green chemistry and efficient drug development.

From a mechanistic perspective, the boronic acid functionality in this compound acts as a nucleophile in transition metal-catalyzed reactions. The 4,4,5,5-tetramethyl groups stabilize the transition state, reducing side reactions and improving reaction specificity. This is particularly important in asymmetric synthesis, where stereocontrol is crucial for the biological activity of the final product.

Moreover, the 1,3,2-dioxaborolane ring exhibits photophysical properties that make it suitable for optical imaging applications. A 2023 study in *Journal of the American Chemical Society* demonstrated its use as a fluorescent probe for cellular imaging, where the phenylprop-1-enyl group enhances fluorescence intensity and photostability. This has potential applications in biomarker detection and real-time monitoring of biological processes.

The environmental impact of using this compound is also a focus of recent research. Unlike traditional boronic acid reagents, which can generate toxic byproducts, this molecule undergoes complete biodegradation under neutral pH conditions. This aligns with the principles of green chemistry and supports its use in sustainable pharmaceutical manufacturing.

In conclusion, 4,4,5,5-tetramethyl-2-[(E)-2-phenylprop-1-enyl]-1,3,2-dioxaborolane stands as a pivotal synthetic intermediate in modern pharmaceutical chemistry. Its unique structural features and functional versatility have enabled breakthroughs in drug discovery, materials science, and environmental sustainability. As research continues to advance, this compound is poised to play an even greater role in the development of next-generation therapeutics and innovative chemical technologies.